4-amino-3-benzyl-N-(4-methoxybenzyl)-2-thioxo-2,3-dihydrothiazole-5-carboxamide

• IUPAC Name: 4-amino-3-benzyl-N-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H19N3O2S2/c1-24-15-9-7-13(8-10-15)11-21-18(23)16-17(20)22(19(25)26-16)12-14-5-3-2-4-6-14/h2-10H,11-12,20H2,1H3,(H,21,23)
• InChI Key: YJJTYDSQVAVTBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=C(N(C(=S)S2)CC3=CC=CC=C3)N
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

4-amino-3-benzyl-N-(4-methoxybenzyl)-2-thioxo-2,3-dihydrothiazole-5-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various areas of research, including biochemistry and physiology.

Scientific Research Applications

Synthesis and Anticancer Evaluation

Researchers have synthesized derivatives of 4-amino compounds, exploring their anticancer activities against a variety of cancer cell lines. These studies investigate the potential of such compounds in contributing to the development of new anticancer agents. For instance, the synthesis of novel compounds and their screening for anticancer activity against a panel of 60 cell lines derived from nine cancer types, including non-small cell lung, colon, breast, ovarian, leukemia, renal, melanoma, prostate, and CNS cancers, has been reported, showcasing the compound's versatile potential in cancer research (Bekircan et al., 2008).

Antimicrobial Activities

Another area of research involves the synthesis of 4-amino derivatives to examine their antimicrobial properties. These studies aim to identify new compounds that can combat microbial infections effectively. The synthesis and antimicrobial activities of new 1,2,4-Triazole derivatives, including the creation of Schiff base and Mannich base derivatives, have been explored, with some compounds showing promising antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Molecular and Electronic Analysis

The compound has also been a subject of study in molecular, electronic, nonlinear optical, and spectroscopic analyses. Researchers have synthesized derivatives and analyzed their properties using Density Functional Theory (DFT) calculations, aiming to understand their electronic properties and potential applications in nonlinear optics and other fields (Beytur & Avinca, 2021).